Cas no 2446-45-9 (Propanedinitrile, (di-4-morpholinylmethylene)-)

• Product Name: Propanedinitrile, (di-4-morpholinylmethylene)-
• CAS No: 2446-45-9
• MF: C₁₂H₁₆N₄O₂
• MW: 248.281042098999
• CID: 1418592
• PubChem ID: 12487038
• Update Time: 2025-04-20

Propanedinitrile, (di-4-morpholinylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, (di-4-morpholinylmethylene)-
• 2-(dimorpholin-4-ylmethylidene)propanedinitrile
• [Bis(morpholin-4-yl)methylidene]propanedinitrile
• 2446-45-9
• DTXSID10500066
• 2-(dimorpholinomethylidene)malononitrile

• Inchi： 1S/C12H16N4O2/c13-9-11(10-14)12(15-1-5-17-6-2-15)16-3-7-18-8-4-16/h1-8H2
• InChI Key： YGLMIBSSLNOPQO-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)/C(=C(\C#N)/C#N)/N1CCOCC1

Computed Properties

• Exact Mass: 248.12748
• Monoisotopic Mass: 248.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.5Ų

Experimental Properties

• PSA: 72.52